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Compound of Interest

Compound Name: L-Valine-13C5,15N,d2

Cat. No.: B15142680 Get Quote

Technical Data Sheet: L-Valine-¹³C₅,¹⁵N,d₂
For Research Use Only

This document provides key technical specifications for the isotopically labeled amino acid, L-

Valine-¹³C₅,¹⁵N,d₂. This compound is a stable, non-radioactive labeled analog of L-Valine,

commonly used as an internal standard in mass spectrometry-based research, particularly in

metabolomics and proteomics studies.

Chemical Properties
The fundamental chemical identifiers and properties for L-Valine-¹³C₅,¹⁵N,d₂ are summarized

below.

Property Value

CAS Number 201417-09-6[1]

Molecular Formula ¹³C₅H₉D₂¹⁵NO₂[1]

Molecular Weight 125.12 g/mol [1]

Synonyms Valine-¹³C₅,¹⁵N,d₂
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L-Valine-¹³C₅,¹⁵N,d₂ is an isotopically enriched form of the essential amino acid L-Valine.[1][2]

In this specific variant, all five carbon atoms have been substituted with the Carbon-13 isotope,

the nitrogen atom with the Nitrogen-15 isotope, and two hydrogen atoms with deuterium.

Experimental Protocols and Applications
As an isotopically labeled compound, L-Valine-¹³C₅,¹⁵N,d₂ is primarily utilized as a reference

standard in quantitative analytical methods. Detailed experimental protocols are specific to the

application and instrumentation used by researchers. The general workflow for its use in a

typical quantitative mass spectrometry experiment is outlined below.
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Caption: General workflow for using L-Valine-¹³C₅,¹⁵N,d₂ as an internal standard.
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Signaling pathways are biological processes and are not applicable to a single chemical

compound. Therefore, a diagram for signaling pathways is not provided.

Molecular Composition
The isotopic labeling pattern of L-Valine-¹³C₅,¹⁵N,d₂ distinguishes it from its naturally occurring

counterpart. The diagram below illustrates the elemental composition and the specific isotopes

incorporated into the molecule.
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Caption: Isotopic composition of L-Valine-¹³C₅,¹⁵N,d₂.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [L-Valine-13C5,15N,d2 CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15142680#l-valine-13c5-15n-d2-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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